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Compound of Interest

Compound Name: 4-Phenoxyaniline

Cat. No.: B093406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural attributes of 4-phenoxyaniline, an aromatic amine with significant applications as a
versatile intermediate in the pharmaceutical, agrochemical, and dye industries.[1][2] This
document adheres to stringent data presentation and visualization standards to facilitate
advanced research and development.

Chemical Identity and Structure

4-Phenoxyaniline, also known as 4-aminodiphenyl ether, is an organic compound
characterized by a phenoxy group substituted at the para-position of an aniline ring.[1][3] This

unique structure imparts a range of chemical properties that make it a valuable building block in
organic synthesis.[2]

Table 1: Structural and Identification Data for 4-Phenoxyaniline
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Identifier Value

IUPAC Name 4-phenoxyaniline[1][4][5]

CAS Number 139-59-3[1][6][7][8][9]

Molecular Formula Cr2HuNO[L][3IEI6I 7181191101

SMILES C1=CC=C(C=C1)0C2=CC=C(C=C2)N[1][4]

WOYZXEVUWXQVNV-UHFFFAOYSA-N[1][4]

InChl Key (51110]

p-Phenoxyaniline, 4-Aminodiphenyl ether,

Synonyms .
Benzenamine, 4-phenoxy-[1][3][4][8][10][11]

Physicochemical Properties

The physical and chemical properties of 4-phenoxyaniline are critical for its handling, storage,
and application in various chemical reactions. It typically appears as a white to light yellow or
brown to green-brown crystalline powder or flakes.[1][6][12]

Table 2: Physicochemical Properties of 4-Phenoxyaniline

Property Value

Molecular Weight 185.22 g/mol [6][7][8][9]

Melting Point 82-84 °C[6][7][9]

Boiling Point 320.0 £ 25.0 °C at 760 mmHg[7]

Sparingly soluble in water (< 1 g/L at 20 °C);
Solubility soluble in organic solvents like ethanol, acetone,
and ether.[1][3]

pKa 4.75 + 0.10 (Predicted)[1]
Density 1.1 +0.1 g/lcm3[7]

Flash Point 155.8 + 16.4 °C[7]

Vapor Pressure 0.0 £ 0.7 mmHg at 25 °CJ[7]
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Reactivity and Stability

4-Phenoxyaniline is stable under normal temperatures and pressures.[1][7][12] However, it is
incompatible with strong oxidizing agents, acid anhydrides, and chlorides.[7][11][12] When
heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx), carbon monoxide (CO),
and carbon dioxide (CO2).[6][7][12]

Experimental Protocols
Synthesis of 4-Phenoxyaniline via Ullmann
Condensation

The Ullmann condensation is a classic and effective method for the synthesis of diaryl ethers,
including 4-phenoxyaniline.[13] This copper-catalyzed reaction involves the coupling of a
phenol with an aryl halide.[13]

Materials:

lodobenzene (1.0 mmol)[13]

e Phenol (1.0 mmol)[13]

o Copper(ll) glycinate monohydrate (0.02 mmol)[13][14]
e Potassium hydroxide (KOH) (2.0 equiv)[13][14]

e Dry dimethyl sulfoxide (DMSO) (2.0 mL)[13][14]

o Ethyl acetate[13][14]

o Water[13][14]

e Anhydrous sodium sulfate (Na2S04)[13][14]
Procedure:

» To a stirred solution of iodobenzene (1.0 mmol) and phenol (1.0 mmol) in dry DMSO (2.0
mL), add copper(ll) glycinate monohydrate (0.02 mmol) and potassium hydroxide (2.0
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equiv).[13][14]
o Heat the reaction mixture at 80°C for 8 hours.[13][14]
» Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[13][14]
o After completion, cool the reaction mixture to room temperature.[13][14]
o Separate the precipitated catalyst by filtration.[13][14]
 Dilute the filtrate with ethyl acetate (10 mL).[13][14]
o Wash the organic layer with water and dry over anhydrous Na2S0Oa4.[13][14]
o Evaporate the solvent under vacuum to obtain the crude product.[13][14]

e The crude product can be further purified by column chromatography.[14]

Purification by Crystallization

A common method for the purification of 4-phenoxyaniline is crystallization.
Procedure:

» Dissolve the crude 4-phenoxyaniline in a minimal amount of hot water.[6]

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by filtration.

Wash the crystals with a small amount of cold water.

Dry the purified crystals in a desiccator or under vacuum.

Visualization of Synthetic Pathway
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The following diagram illustrates the general workflow for the synthesis of 4-phenoxyaniline,

highlighting the key reaction types and purification steps.

Synthesis and Purification of 4-Phenoxyaniline
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Caption: Synthetic routes and applications of 4-phenoxyaniline.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b093406?utm_src=pdf-body
https://www.benchchem.com/product/b093406?utm_src=pdf-body-img
https://www.benchchem.com/product/b093406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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